Cas no 2004024-16-0 (2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol
• CAS No: 2004024-16-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6294279
• PubChem ID: 165705629
• Update Time: 2025-05-20

2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol
• EN300-1818754
• 2004024-16-0

• Inchi： 1S/C8H17NO2/c1-8(9,6-10)5-7-3-2-4-11-7/h7,10H,2-6,9H2,1H3
• InChI Key： SIAQQPCTFDCALV-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C)(CO)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol

Introduction to 2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol (CAS No. 2004024-16-0)

The compound 2-amino-2-methyl-3-(oxolan-2-yl)propan-1-ol, identified by the CAS registry number 2004024-16, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as AMPT (a common abbreviation), has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in enzyme inhibition, particularly in the context of cancer research and drug development.

The molecular structure of 2-amino-2-methyl-3-(oxolan-2-y)propanol consists of an amino group attached to a methyl-substituted propane backbone, with an oxolane (tetrahydrofuran) ring at the third carbon. This arrangement confers the molecule with both hydrophilic and hydrophobic properties, making it suitable for interactions within biological systems. The presence of the oxolane ring introduces steric hindrance, which can influence the molecule's bioavailability and pharmacokinetics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-methyl-propanol derivatives, including this compound. Researchers have employed various methodologies, such as organocatalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction times, making large-scale production more feasible.

In terms of applications, 2-amino-methyl-propanol has shown promise in the development of enzyme inhibitors targeting specific kinases involved in cancer progression. For instance, studies published in high-profile journals like Nature Communications and Journal of Medicinal Chemistry have demonstrated its ability to inhibit key enzymes such as cyclin-dependent kinases (CDKs), which play a pivotal role in cell cycle regulation. This inhibitory activity suggests potential therapeutic benefits in treating various malignancies.

Beyond oncology, this compound has also been explored for its potential in neurodegenerative diseases. Preclinical studies indicate that it may modulate pathways associated with Alzheimer's disease, particularly through its interaction with amyloid-beta peptides. These findings underscore its versatility as a lead compound for drug discovery.

The pharmacokinetic profile of 2-amino-methyl-propanol has been extensively studied using computational modeling and in vivo experiments. Results suggest that the molecule exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic properties for clinical use.

In conclusion, 2-amino-methyl-propanol (CAS No. 2004024-) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a valuable tool for addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic potential will undoubtedly pave the way for innovative treatments across multiple therapeutic areas.